1-(2-chlorophenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(2-chlorophenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C10H7ClN2O/c11-9-3-1-2-4-10(9)13-6-8(7-14)5-12-13/h1-7H
• InChI Key: IBBOEWGKMLRFFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=C(C=N2)C=O)Cl
• Molecular Formula: C10H7ClN2O
• DSSTOX Substance ID: DTXSID60589684
• Molecular Weight: 206.63 g/mol
• CAS RN: 400877-15-8

Description

The description of a chemical compound typically includes its IUPAC name, molecular formula, and structural formula. This information can be obtained from chemical databases or scientific literature.

Synthesis Analysis

The synthesis of a chemical compound involves a series of chemical reactions that transform starting materials into the desired product. The synthesis is usually described in the methods section of a scientific paper.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and the mechanisms of its reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and its reactivity with common reagents.

Scientific Research Applications

• Synthesis of Novel Compounds :

  • 1-(2-Chlorophenyl)-1H-pyrazole-4-carbaldehyde has been used in synthesizing new pyrenyl-pyrazole functions, demonstrated by Khalifa et al. (2017) in their study "Synthesis of Novel 4-[1-(3-Chlorophenyl)-3-(pyren-1-yl)-1H-pyrazol-4-yl]-2-alkyloxy-6-substituted pyridine-3-carbonitriles" (Khalifa, Al-Omar, & Taha, 2017).
  • Similarly, Khalifa et al. (2017) used this chemical in "Synthesis and characterization of novel chalcones linked 3-[1-(3-chlorophenyl)-3-(pyren-1-yl)]-1H-pyrazole moiety" (Khalifa, Al-Omar, & Ali, 2017).

• Crystal Structure Studies :

  • The crystal structures of pyrazole compounds were studied, as in the research by Loh et al. (2013) titled "Synthesis and Crystal Structures of N-Substituted Pyrazolines" (Loh, Quah, Chia, Fun, Sapnakumari, Narayana, & Sarojini, 2013).

• Biological Investigations :

  • Prasath et al. (2015) explored "Efficient ultrasound-assisted synthesis, spectroscopic, crystallographic and biological investigations of pyrazole-appended quinolinyl chalcones" using this compound (Prasath, Bhavana, Sarveswari, Ng, & Tiekink, 2015).
  • Viveka et al. (2015) studied its use in "Design, synthesis, anticonvulsant and analgesic studies of new pyrazole analogues: a Knoevenagel reaction approach" (Viveka, Dinesha, Shama, Naveen, Lokanath, & Nagaraja, 2015).

• Synthesis of Diverse Derivatives :

  • The compound is instrumental in synthesizing a range of derivatives, such as those found in "Synthesis and characterization of new pyrazolyl-substituted thiazolidinone, thiazole, and thiazoline candidates" by Khalifa et al. (2017) (Khalifa, Nossier, & Al-Omar, 2017).

• Antioxidant and Anti-Inflammatory Activity Studies :

  • A study titled "SYNTHESIS OF 1-BENZOYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE AND EVALUATION OF THEIR ANTIOXIDANT AND ANTI-INFLAMMATORY ACTIVITY" by Sudha et al. (2021) investigated its derivatives for biological activities (Sudha, Subbaiah, & Mahalakshmi, 2021).

Mechanism of Action

Target of Action

It is known that pyrazole-bearing compounds, which include 1-(2-chlorophenyl)-1h-pyrazole-4-carbaldehyde, have diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It is known that pyrazole derivatives can interact with their targets in a variety of ways, depending on the specific structure of the compound and the nature of the target .

Biochemical Pathways

It is known that pyrazole derivatives can affect a variety of biochemical pathways, depending on the specific structure of the compound and the nature of the target .

Pharmacokinetics

It is known that the pharmacokinetic properties of a compound can significantly influence its bioavailability and therapeutic efficacy .

Result of Action

It is known that pyrazole derivatives can have a variety of effects at the molecular and cellular level, depending on the specific structure of the compound and the nature of the target .

Action Environment

It is known that environmental factors can significantly influence the action and efficacy of a compound .

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. These can include studies on its acute and chronic toxicity, its potential for causing cancer, and its environmental impact.

Future Directions

Future directions could include further studies to better understand the compound’s properties, the development of new synthetic routes, or the exploration of its potential uses in medicine or industry.